Cas no 1240527-65-4 (4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride)

• Product Name: 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride
• CAS No: 1240527-65-4
• MF: C₁₄H₁₄ClF₃N₂S
• MW: 334.787571430206
• CID: 5054994
• Update Time: 2025-11-06

4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine hydrochloride
• NE41416
• 4-cyclopropyl-5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-amine;hydrochloride
• 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride

• Inchi： 1S/C14H13F3N2S.ClH/c15-14(16,17)10-3-1-2-8(6-10)7-11-12(9-4-5-9)19-13(18)20-11;/h1-3,6,9H,4-5,7H2,(H2,18,19);1H
• InChI Key： JIYYSWQWVWLBNJ-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC(=C1CC1C=CC=C(C(F)(F)F)C=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 346
• Topological Polar Surface Area: 67.2

Experimental Properties

• Melting Point: 142-144 °CEnamineEN300-64114

4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride

4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride (CAS No. 1240527-65-4): A Comprehensive Overview

4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride (CAS No. 1240527-65-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride is characterized by a thiazole ring substituted with a cyclopropyl group and a trifluoromethylphenylmethyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclopropyl group, for instance, is known to enhance lipophilicity and metabolic stability, while the trifluoromethyl group contributes to the overall hydrophobicity and can influence receptor binding affinity.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also been investigated for its antimicrobial properties. Preliminary studies have demonstrated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly significant in light of the growing global concern over antibiotic resistance. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

The anticancer potential of 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride has also been explored. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential lead for the development of new anticancer agents.

From a pharmacokinetic perspective, 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride has favorable properties that enhance its therapeutic potential. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, it shows low toxicity in preclinical studies, suggesting a favorable safety profile.

The synthesis of 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride involves several steps that require careful optimization to achieve high yields and purity. Key intermediates include the thiazole ring formation and the introduction of the cyclopropyl and trifluoromethyl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In conclusion, 4-Cyclopropyl-5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-amine Hydrochloride (CAS No. 1240527-65-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.